2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide
Overview
Description
2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide is a complex organic compound . It is also known as Elasticamide and N-(2R-Hydroxytricosanoyl)-2S-amino-1,3S,4R-octadecanetriol .
Molecular Structure Analysis
The molecular formula of this compound is C41H83NO5 . It has an average mass of 670.101 Da and a monoisotopic mass of 669.627136 Da .Physical And Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm3 . Its boiling point is 782.5±60.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±6.1 mmHg at 25°C and an enthalpy of vaporization of 129.8±6.0 kJ/mol . The flash point is 427.1±32.9 °C . The index of refraction is 1.486 . The compound has 6 H bond acceptors, 5 H bond donors, and 37 freely rotating bonds .Scientific Research Applications
Isolation and Identification
- Identification from Natural Sources : Compounds structurally similar to 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide have been isolated from various natural sources. For instance, ceramides with similar structures were isolated from the flower disc of Helianthus annuus L. and the aerial parts of Ligusticum chuanxiong Hort (Suo & Yang, 2014); (Yang et al., 2009).
Biological Activities and Applications
Cytotoxic Activities : Certain ceramides, including those structurally similar to this compound, have demonstrated cytotoxic activities. A study on Tinospora oblongifolia revealed strong cytotoxic activity against KB cells (Samita et al., 2014).
Nematicidal Activity : Research on the yellow flower extract of Tagetes patula L. identified similar ceramides with potential nematicidal activity against cyst nematode, Heterodera zeae (Bano et al., 2019).
Chemical Synthesis and Reactivity : Studies have explored the chemical synthesis and reactivity of ceramides, including the formation and opening of oxazole rings in specific derivatives (Chiang et al., 2009).
Antibacterial, Antioxidant, and Cytotoxic Activities : Research on the endophytic fungus Botryosphaeria dothidea isolated from Melia azedarach L. identified metabolites with antimicrobial, antioxidant, and cytotoxicity activities (Xiao et al., 2014).
Anxiolytic and Anticonvulsant Activities : Ceramides from the Red Sea sponge Negombata sp. have shown anxiolytic and anticonvulsant activities, demonstrating the potential of these compounds in neuropharmacology (Eltahawy et al., 2019).
Inhibitor in Mycolic Acid Biosynthesis : The compound's potential as an inhibitor in mycolic acid biosynthesis, key to the cell envelope of pathogenic mycobacteria, has been suggested (Besra et al., 1993).
Potential in Photodynamic Therapy : The application of similar compounds in photodynamic therapy for the treatment of cancer has been researched, highlighting the versatile potential of these molecules (Pişkin et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular components, influencing cell signaling pathways and metabolic processes .
Mode of Action
It’s known that sphingolipids, a class of compounds to which this molecule belongs, often interact with cellular targets to modulate various biological processes, including cell growth, differentiation, and apoptosis .
Biochemical Pathways
Sphingolipids are known to play crucial roles in various cellular pathways, including signal transduction and cell recognition .
Pharmacokinetics
The bioavailability of similar compounds is often influenced by factors such as solubility, permeability, and metabolic stability .
Result of Action
Similar compounds have been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with cellular targets .
Properties
IUPAC Name |
2-hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFUXWVVVWGWGPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H85NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901154362 | |
Record name | N-[2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxytetracosanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901154362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
684.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2433-99-0 | |
Record name | N-[2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxytetracosanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2433-99-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxytetracosanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901154362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural characterization of 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide?
A1: this compound is classified as a ceramide, a type of lipid molecule. While its exact molecular weight will vary slightly depending on the isotopic composition, it can be calculated based on its molecular formula of C42H85NO6. Spectroscopic data, including NMR (Nuclear Magnetic Resonance) and HRMS (High-Resolution Mass Spectrometry), have been used to confirm its structure in several studies [, , , , , , , , ].
Q2: Where has this compound been found in nature?
A2: This compound has been isolated from various natural sources, including:
- Fungi: It has been found in the fruiting bodies [, ] and mycelia [] of the basidiomycete fungus Paxillus panuoides. It has also been isolated from the endophytic fungus Alternaria sp. PR-14, found in association with the plant Paeonia delavayi [, ].
- Plants: Researchers identified this compound in the plant Mitrephora maingayi [].
- Algae: The compound was also isolated from the red alga Laurencia cartilaginea [].
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